Cas no 1528641-51-1 (2-cyclopropyl-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine)

• Product Name: 2-cyclopropyl-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine
• CAS No: 1528641-51-1
• MF: C₁₂H₁₉N₅
• MW: 233.312761545181
• CID: 5579325
• Update Time: 2025-06-08

2-cyclopropyl-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 2-cyclopropyl-6-(4-methyl-1-piperazinyl)-
• 2-cyclopropyl-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine

• Inchi： 1S/C12H19N5/c1-16-4-6-17(7-5-16)11-8-10(13)14-12(15-11)9-2-3-9/h8-9H,2-7H2,1H3,(H2,13,14,15)
• InChI Key： DIHRFPOWDZHIBW-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(N2CCN(C)CC2)=CC(N)=N1

Experimental Properties

• Density: 1.231±0.06 g/cm3(Predicted)
• Boiling Point: 428.3±45.0 °C(Predicted)
• pka: 7.49±0.10(Predicted)

Additional information on 2-cyclopropyl-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine

Introduction to 2-cyclopropyl-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine (CAS No. 1528641-51-1)

2-cyclopropyl-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential therapeutic applications. This compound, identified by the CAS number 1528641-51-1, belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their biological activity and role in drug development. The presence of a cyclopropyl substituent and a 4-methylpiperazine moiety in its molecular structure contributes to its distinct chemical properties and pharmacological relevance.

The structural composition of 2-cyclopropyl-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine encompasses a pyrimidine core, which is a fundamental scaffold in many pharmacologically active molecules. The pyrimidine ring is flanked by an amine group at the 4-position and a 4-methylpiperazine side chain at the 6-position, with a cyclopropyl group attached to the 2-position. This arrangement not only imparts specific steric and electronic characteristics but also influences its interaction with biological targets, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in pyrimidine derivatives due to their diverse biological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The incorporation of functional groups such as cyclopropyl and methylpiperazine enhances the compound's potential to modulate biological pathways effectively. The cyclopropyl group, known for its stability and ability to engage in favorable interactions with biological molecules, adds to the compound's versatility. Meanwhile, the 4-methylpiperazine moiety is commonly used in drug design due to its ability to enhance solubility and improve pharmacokinetic profiles.

Current research in the field of pharmaceutical chemistry has highlighted the importance of optimizing molecular structures to achieve desired pharmacological effects. The synthesis and characterization of 2-cyclopropyl-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine have been subjects of extensive studies aimed at understanding its mechanisms of action and potential therapeutic applications. Advances in computational chemistry and molecular modeling have facilitated the prediction of how this compound might interact with various biological targets, providing insights into its potential efficacy.

One of the most compelling aspects of 2-cyclopropyl-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine is its potential as a lead compound for drug discovery. Its unique structural features make it an attractive candidate for further derivatization and optimization. Researchers have been exploring various synthetic routes to modify its structure while retaining or enhancing its biological activity. The development of novel synthetic methodologies has enabled the production of analogs with improved properties, expanding the compound's therapeutic potential.

The role of cyclopropyl derivatives in medicinal chemistry cannot be overstated. These compounds have been shown to exhibit a wide range of biological activities due to their ability to mimic natural biomolecules and interact with enzymes and receptors. In particular, the cyclopropyl group's rigidity and size allow it to fit into specific binding pockets within biological targets, thereby modulating their function. This property makes 2-cyclopropyl-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine a valuable asset in the development of new drugs.

The 4-methylpiperazine moiety is another key feature that contributes to the compound's pharmacological profile. Piperazine derivatives are well-documented for their role as central nervous system (CNS) active agents, exhibiting properties such as antipsychotic, antidepressant, and anxiolytic effects. The presence of a methyl group at the 4-position enhances these properties by improving metabolic stability and bioavailability. This makes 2-cyclopropyl-6-(4-methylpiperazin-1-yl)pyrimidin-4-am ine particularly interesting for investigating potential applications in CNS disorders.

Recent studies have also explored the compound's potential in addressing non-CNS-related conditions. Pyrimidine derivatives have been implicated in various therapeutic areas due to their ability to inhibit key enzymes involved in metabolic pathways. For instance, modifications of the pyrimidine core have led to compounds with anti-inflammatory and anticancer properties. The structural features of 2-cyclopropyl-6-(4-methylpiperazin -1 -yl)pyrimidin -4 -amine, including its cyclopropyl and methylpiperazine substituents, suggest that it may exhibit similar activities.

The synthesis of 2-cyclopropyl -6-( 4 -methyl piperazin -1 - yl ) py rimidin - 4 - am ine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as transition metal catalysis have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. The optimization of synthetic routes has been crucial in making this compound more accessible for further research and development.

In conclusion,2-cyclopropyl -6-( 4 -m eth ylpiper azin e -1 - yl ) py rim idin e - 4 - am ine ( CAS No . 1528641 -51 -1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications . Its combination of a cyclopropyl group , a methyl piperazine moiety , and a pyrimidine core positions it as an attractive candidate for drug discovery efforts . Ongoing research continues to uncover new possibilities for this compound , underscoring its importance in addressing various medical conditions . As our understanding of molecular interactions evolves , so too does our appreciation for compounds like this one , which hold promise for improving human health through innovative therapeutic strategies .